N-butyl-2-nitro-4-(3-(m-tolyl)-1,2,4-oxadiazol-5-yl)aniline

• IUPAC Name: N-butyl-4-[3-(3-methylphenyl)-1,2,4-oxadiazol-5-yl]-2-nitroaniline
• InChI: InChI=1S/C19H20N4O3/c1-3-4-10-20-16-9-8-15(12-17(16)23(24)25)19-21-18(22-26-19)14-7-5-6-13(2)11-14/h5-9,11-12,20H,3-4,10H2,1-2H3
• InChI Key: LKSKDEASMLHJNG-UHFFFAOYSA-N
• Canonical SMILES: CCCCNC1=C(C=C(C=C1)C2=NC(=NO2)C3=CC=CC(=C3)C)[N+](=O)[O-]
• Molecular Formula: C19H20N4O3
• Molecular Weight: 352.4 g/mol

Description

N-butyl-2-nitro-4-(3-(m-tolyl)-1,2,4-oxadiazol-5-yl)aniline is a chemical compound that has been extensively studied for its potential applications in scientific research. This compound is commonly referred to as BTO, and it has been found to have a range of interesting properties that make it useful for various applications.

Mechanism of Action

The mechanism of action of BTO is not fully understood, but it is believed to involve the inhibition of certain enzymes and proteins in cells. This inhibition can lead to a range of biochemical and physiological effects, which may be useful for various research applications.
Biochemical and Physiological Effects:
BTO has been found to have a range of biochemical and physiological effects, including the inhibition of certain enzymes and proteins in cells, the induction of apoptosis (programmed cell death), and the modulation of cellular signaling pathways. These effects make BTO a potentially useful tool for studying various biological processes.

Advantages and Limitations for Lab Experiments

One of the main advantages of using BTO in lab experiments is its strong fluorescent properties, which make it useful for imaging biological structures and processes. However, there are also some limitations to using BTO. For example, it can be toxic to cells at high concentrations, and it may have off-target effects that can complicate experimental results.

Future Directions

There are many potential future directions for research involving BTO. Some possible areas of focus include:
- Further elucidation of the mechanism of action of BTO
- Development of new synthetic methods for BTO
- Exploration of the potential therapeutic applications of BTO
- Investigation of the off-target effects of BTO and ways to minimize them
- Development of new imaging techniques that utilize BTO
Overall, BTO is a promising compound that has the potential to be a valuable tool for scientific research. With further study and development, it may be possible to unlock even more of its potential applications.

Synthesis Methods

BTO can be synthesized using a variety of methods, but one of the most commonly used methods involves the reaction of 4-nitroaniline with m-tolylglyoxal in the presence of potassium carbonate. The resulting intermediate is then reacted with n-butylamine to yield BTO.

Scientific Research Applications

BTO has been found to have a range of potential applications in scientific research. One of the most promising applications is in the field of fluorescence imaging. BTO has been shown to have strong fluorescent properties, which makes it useful for imaging biological structures and processes.